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Compound of Interest

Compound Name: Isopropyl acetate

Cat. No.: B127838 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure and compliant laboratory

environment. Isopropyl acetate, a commonly used solvent, is classified as a highly flammable

liquid and requires specific procedures for its disposal to mitigate risks and adhere to regulatory

standards. This guide provides essential, step-by-step information for the proper disposal of

isopropyl acetate.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of

isopropyl acetate and to take appropriate safety measures.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

Hand Protection: Use protective gloves resistant to chemicals.

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2]

Respiratory Protection: In case of inadequate ventilation or potential for inhalation of vapors,

use respiratory protection.[3]

Handling and Storage:
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Keep isopropyl acetate away from heat, sparks, open flames, and other ignition sources.[1]

[2][4] No smoking should be permitted in areas where it is handled or stored.[1][2][3]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][5]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2][4]

Use only non-sparking tools when handling containers.[2][6]

Step-by-Step Disposal Procedure
The disposal of isopropyl acetate must be conducted in compliance with all applicable local,

state, and federal regulations.[7] It is the responsibility of the waste generator to correctly

identify and dispose of the chemical waste.[7]

Step 1: Waste Identification and Segregation

Isopropyl acetate waste must be treated as hazardous waste.[1][8]

Do not mix isopropyl acetate waste with other waste streams.[5] Keep it in its original or a

properly labeled container.[5]

Distinguish between unused/uncontaminated isopropyl acetate and contaminated materials

(e.g., used as a solvent, contaminated with other substances). Contaminated materials may

require additional evaluation before disposal.[1]

Step 2: Container Management

Collect isopropyl acetate waste in a suitable, properly labeled container.[1] The container

should be clearly marked as "Hazardous Waste" and include the name "Isopropyl Acetate."

Ensure the container is kept tightly closed when not in use to prevent the release of

flammable vapors.[1][2][5]

Handle empty containers with care as they may contain flammable residual vapors.[3][6][9]

Dispose of them as you would the unused product.[2][5]
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Step 3: On-Site Storage

Store the hazardous waste container in a designated, well-ventilated, and fireproof area.[9]

The storage area should be away from incompatible materials such as strong acids and

bases.[9]

Step 4: Professional Disposal

Contact a licensed professional waste disposal service to handle the disposal of isopropyl
acetate.[2]

Disposal options may include:

Incineration: Burning in a chemical incinerator equipped with an afterburner and scrubber

is a common method.[2]

Solvent Reclamation/Regeneration: In some cases, recycling or regeneration of the

solvent may be possible.[4]

Never dispose of isopropyl acetate by dumping it into sewers, on the ground, or into any

body of water.[1][2]

Spill Response
In the event of a spill or leak, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area, except for those involved in

the cleanup.[2][8]

Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[1][2][8]

Ventilate: Ensure the area is well-ventilated.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[2][5]

Cleanup:
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For small spills, use an absorbent material like activated charcoal, sand, or other non-

combustible material.[5][8]

Collect the absorbed material and place it in a covered container for disposal.[8]

Clean the affected area thoroughly.[5]

Reporting: Report the spill to the appropriate environmental, health, and safety personnel at

your institution.

Quantitative Data for Isopropyl Acetate
The following table summarizes key quantitative data related to the transport and regulation of

isopropyl acetate.

Parameter Value Reference

UN Number 1220 [2][3][5]

Hazard Class 3 (Flammable Liquid) [2][3][5]

Packing Group II [2][3][5]

Proper Shipping Name ISOPROPYL ACETATE [2][3][5]

Reportable Quantity (RQ) Not listed with a CERCLA RQ [5]

VOC Content 100% [4]
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Isopropyl Acetate Disposal Workflow
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Caption: Workflow for the proper disposal of isopropyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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